Cas no 2171979-59-0 (2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride)

• Product Name: 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride
• CAS No: 2171979-59-0
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 6526503
• PubChem ID: 139549039
• Update Time: 2025-05-19

2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride
• SCHEMBL21425146
• 2171979-59-0
• EN300-1612218

• Inchi： 1S/C12H14ClNO/c1-9-4-6-10(7-5-9)11-3-2-8-14(11)12(13)15/h4-7,11H,2-3,8H2,1H3
• InChI Key： WCUIBOIXDUSUEJ-UHFFFAOYSA-N
• SMILES： ClC(N1CCCC1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride

Comprehensive Overview of 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride (CAS No. 2171979-59-0)

2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride (CAS No. 2171979-59-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This carbonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and sustainable agricultural solutions, compounds like 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride have garnered significant attention in both academic and industrial settings.

The structural uniqueness of 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride lies in its pyrrolidine backbone and 4-methylphenyl substituent, which contribute to its reactivity and versatility. Researchers frequently employ this compound in amide coupling reactions, where it acts as an efficient acylating agent. Its CAS No. 2171979-59-0 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact.

In the context of drug discovery, 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride is often explored for its potential in constructing heterocyclic scaffolds. These scaffolds are pivotal in developing therapeutics targeting neurological disorders and metabolic diseases. A surge in AI-driven molecular design has further amplified its relevance, as computational models prioritize such intermediates for high-throughput screening. Notably, its compatibility with parallel synthesis techniques makes it a favorite among medicinal chemists.

From an industrial perspective, the compound’s stability under controlled conditions aligns with the growing emphasis on process optimization and cost-effective manufacturing. Regulatory compliance, particularly concerning REACH and GMP standards, is another critical aspect driving its adoption. Suppliers often highlight its batch-to-batch consistency, a factor increasingly scrutinized in quality-centric procurement practices.

Emerging applications of 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride extend to material science, where its derivatization potential aids in designing functional polymers. The compound’s electron-rich aromatic system enables interactions with conductive materials, opening avenues for organic electronics. This interdisciplinary appeal underscores its importance beyond traditional chemistry domains.

To address common queries from researchers: "What are the storage conditions for CAS No. 2171979-59-0?" – It is recommended to store the compound in a cool, dry environment under inert atmosphere. Another frequent question, "How does 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride compare to similar acylating agents?" – Its balanced reactivity and selectivity often outperform bulkier alternatives in complex syntheses.

In summary, 2-(4-methylphenyl)pyrrolidine-1-carbonyl chloride (CAS No. 2171979-59-0) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with rigorous quality benchmarks, position it as a cornerstone in modern synthetic chemistry. As research continues to evolve, this compound is poised to play an even greater role in addressing global challenges through science-driven solutions.